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Compound of Interest

Compound Name: Chlorophosphonazo III

Cat. No.: B1148316 Get Quote

An In-depth Exploration of its Discovery, Development, and Application in Scientific Research

Abstract
Chlorophosphonazo III, [2,7-bis(4-chloro-2-phosphonophenylazo)-1,8-dihydroxy-3,6-

naphthalenedisulfonic acid], is a highly sensitive and versatile chromogenic reagent that has

played a significant role in the field of analytical chemistry for decades. Its ability to form stable,

colored complexes with a wide array of metal ions has made it an invaluable tool for

spectrophotometric analysis in diverse scientific disciplines, including environmental

monitoring, clinical chemistry, and materials science. This technical guide provides a

comprehensive overview of the key discoveries, historical development, and core applications

of Chlorophosphonazo III, tailored for researchers, scientists, and drug development

professionals. It delves into the quantitative data governing its analytical performance, detailed

experimental protocols for its use, and visual representations of its synthesis and reaction

mechanisms.

Historical Development and Key Discoveries
The development of Chlorophosphonazo III emerged from the broader exploration of

arsenazo-class compounds as metallochromic indicators in the mid-20th century. Soviet

chemists were at the forefront of this research, seeking to synthesize reagents with enhanced

sensitivity and selectivity for various metal ions.
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The Genesis of a Reagent: While the exact first synthesis is not readily documented in

widespread English literature, the foundational work on similar bis-azo chromotropic acid

derivatives points to the pioneering efforts of Soviet chemists like A. M. Lukin in the 1960s.

Their research focused on modifying the functional groups of existing chromogenic agents to

improve their analytical characteristics. The introduction of phosphonic acid groups and

chlorine atoms into the arsenazo structure led to the creation of Chlorophosphonazo III, a
reagent with superior properties for the determination of a range of elements.

Early Applications and Recognition: Initial studies in the 1960s and 1970s highlighted the

exceptional sensitivity of Chlorophosphonazo III for elements such as thorium, zirconium,

titanium, and scandium.[1] Its utility was quickly recognized for the analysis of nuclear fuel-

cycle materials and geological samples. Subsequent research expanded its application to the

determination of alkaline earth metals, lanthanides, and uranium, solidifying its position as a

versatile and indispensable analytical reagent.[2][3]

Synthesis of Chlorophosphonazo III
Chlorophosphonazo III is synthesized through a bis-diazotization and coupling reaction. The

general synthetic pathway involves the diazotization of 2-amino-4-chlorophenylphosphonic

acid, followed by the coupling of the resulting diazonium salt with chromotropic acid (4,5-

dihydroxy-2,7-naphthalenedisulfonic acid) in an alkaline medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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